5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione

• CAS RN: 916226-89-6
• Molecular Formula: C6H6ClNO3
• Molecular Weight: 175.57 g/mol
• IUPAC Name: 5-chloro-3,4-dimethyl-1,3-oxazine-2,6-dione
• InChI: InChI=1S/C6H6ClNO3/c1-3-4(7)5(9)11-6(10)8(3)2/h1-2H3
• InChI Key: NREDMCWAIXIQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC(=O)N1C)Cl

Description

5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione is a useful research compound. Its molecular formula is C6H6ClNO3 and its molecular weight is 175.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, 2.11 g of 5-chloro-4-methyl-2H-1,3-oxazine-2,6(3H)-dione, 2.07 g of potassium carbonate and 1.3 ml of methyl iodide were sequentially added to 40 ml of acetone, then the mixture was stirred for 3 hours under heat refluxing condition. To the reaction mixture was added 0.5 ml of methyl iodide, and the mixture was further stirred for 2 hours under heat refluxing condition. The reaction mixture was cooled to room temperature and filtered. The filtrate was concentrated under reduced pressure. The resulting solid was dried to obtain 1.74 g of 5-chloro-3,4-dimethyl-2H-1,3-oxazine-2,6(3H)-dione represented by the formula: